Cas no 955032-18-5 (3-Amino-2,2-dimethylpropanamide hydrochloride)
3-Amino-2,2-dimethylpropanamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2,2-dimethylpropanamide:hydrochloride
- SCHEMBL6043975
- 955032-18-5
- CS-0529459
- 3-Amino-2,2-dimethylpropanamide hydrochloride
-
- Inchi: 1S/C5H12N2O.ClH/c1-5(2,3-6)4(7)8;/h3,6H2,1-2H3,(H2,7,8);1H
- InChI Key: PJCQWAOFVSLYAE-UHFFFAOYSA-N
- SMILES: C(N)(=O)C(C)(C)CN.[H]Cl
Computed Properties
- Exact Mass: 152.0716407g/mol
- Monoisotopic Mass: 152.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 98.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.1Ų
3-Amino-2,2-dimethylpropanamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1600123-1g |
3-Amino-2,2-dimethylpropanamide hydrochloride |
955032-18-5 | 98% | 1g |
¥6260.00 | 2024-04-24 |
3-Amino-2,2-dimethylpropanamide hydrochloride Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-Amino-2,2-dimethylpropanamide hydrochloride
Professional Introduction to 3-Amino-2,2-dimethylpropanamide hydrochloride (CAS No. 955032-18-5)
3-Amino-2,2-dimethylpropanamide hydrochloride, identified by the CAS number 955032-18-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, a hydrochloride salt derivative, exhibits structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The unique arrangement of its amino and amide functional groups, coupled with its hydrochloride formulation, contributes to its reactivity and potential applications in medicinal chemistry.
The molecular structure of 3-Amino-2,2-dimethylpropanamide hydrochloride consists of a primary amine group attached to a tertiary carbon center, which is further substituted with two methyl groups. This structural motif is reminiscent of certain bioisosteres found in biologically active molecules, suggesting potential utility in modulating enzyme activity or receptor binding interactions. The hydrochloride salt form enhances the solubility of the compound in aqueous systems, making it more amenable for formulation into pharmaceutical products.
In recent years, there has been growing interest in the development of compounds that incorporate structural elements similar to 3-Amino-2,2-dimethylpropanamide hydrochloride due to their reported pharmacological activities. For instance, derivatives of this compound have been explored as potential inhibitors of various kinases and proteases, which are key targets in oncology and inflammatory disease treatment. The tertiary amine functionality provides a versatile scaffold for further chemical modifications, allowing medicinal chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the lead compounds.
One notable area where 3-Amino-2,2-dimethylpropanamide hydrochloride has shown promise is in the synthesis of small-molecule inhibitors targeting bacterial resistance mechanisms. The unique steric environment created by the tertiary amine and methyl substituents can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that certain analogs exhibit promising antibacterial activity against Gram-positive and Gram-negative pathogens, even those resistant to conventional antibiotics. This finding underscores the importance of exploring structurally diverse compounds like 3-Amino-2,2-dimethylpropanamide hydrochloride in combating emerging infectious diseases.
The synthetic pathways for 3-Amino-2,2-dimethylpropanamide hydrochloride have also been optimized for scalability and efficiency. Modern synthetic methodologies leverage transition metal catalysis and asymmetric hydrogenation techniques to produce enantiomerically pure forms of the compound. These advancements are crucial for ensuring the reproducibility and consistency required for clinical trials and commercial production. Additionally, green chemistry principles have been incorporated into some synthetic routes to minimize waste generation and improve sustainability.
The pharmacokinetic profile of 3-Amino-2,2-dimethylpropanamide hydrochloride is another critical aspect that has been thoroughly investigated. In vitro studies have demonstrated favorable solubility parameters that could facilitate oral or parenteral administration. Furthermore, preliminary pharmacokinetic modeling suggests that this compound may exhibit reasonable bioavailability and metabolic stability upon systemic administration. These attributes are essential for evaluating its therapeutic potential in preclinical models before moving to human trials.
Recent advances in computational chemistry have also contributed to the understanding of how 3-Amino-2,2-dimethylpropanamide hydrochloride interacts with biological targets at a molecular level. Molecular docking simulations have been used to predict binding affinities with various enzymes and receptors, providing insights into its mechanism of action. These computational approaches complement experimental data obtained from high-throughput screening assays (HTS), enabling a more rapid identification of lead compounds for further optimization.
The role of 3-Amino-2,2-dimethylpropanamide hydrochloride as a building block in medicinal chemistry extends beyond its direct use as an active pharmaceutical ingredient (API). Its structural features make it an excellent candidate for generating libraries of derivatives through combinatorial chemistry or fragment-based drug design (FBDD) strategies. Such libraries can be screened against diverse biological targets to identify novel therapeutic candidates with improved efficacy and reduced side effects.
In conclusion,3-Amino-2,2-dimethylpropanamide hydrochloride (CAS No. 955032-18-5) represents a promising compound with multifaceted applications in pharmaceutical research and drug development. Its unique structural attributes combined with favorable pharmacokinetic properties position it as a valuable scaffold for designing next-generation therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies for this compound,3-Amino-2,2-dimethylpropanamide hydrochloride is poised to play an increasingly important role in advancing therapeutic innovation.
955032-18-5 (3-Amino-2,2-dimethylpropanamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)